Cas no 1534459-05-6 (1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine)
1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine
- EN300-1739544
- [1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
- 1534459-05-6
-
- Inchi: 1S/C11H19N3/c1-14-9-13-7-10(14)11(8-12)5-3-2-4-6-11/h7,9H,2-6,8,12H2,1H3
- InChI Key: JLCXXQYCIJPLRL-UHFFFAOYSA-N
- SMILES: N1(C)C=NC=C1C1(CN)CCCCC1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.8Ų
1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739544-0.05g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-0.1g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-0.25g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-0.5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-1.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 1g |
$1214.0 | 2023-05-27 | ||
| Enamine | EN300-1739544-2.5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-5.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 5g |
$3520.0 | 2023-05-27 | ||
| Enamine | EN300-1739544-10.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 10g |
$5221.0 | 2023-05-27 | ||
| Enamine | EN300-1739544-1g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1739544-5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine |
1534459-05-6 | 5g |
$3520.0 | 2023-09-20 |
1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine
Comprehensive Overview of 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6)
The compound 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its imidazole and cyclohexyl moieties make it a versatile candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its potential due to its bioavailability and selective binding properties, which align with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for small-molecule inhibitors and receptor agonists has surged, driven by advancements in computational chemistry and high-throughput screening. 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine fits into this paradigm as a promising scaffold for neurological drug development. Its lipophilic nature and hydrogen-bonding capacity enhance its ability to cross the blood-brain barrier (BBB), a critical factor for treating conditions like neurodegenerative diseases and mood disorders. These attributes have made it a focal point in discussions about next-generation therapeutics.
The synthesis of 1534459-05-6 involves multi-step organic reactions, often leveraging catalytic hydrogenation and cyclohexane derivatives. Its imidazole ring is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs due to its pharmacophore versatility. For instance, imidazole-containing compounds are known to interact with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This connection has spurred inquiries into whether 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine could be repurposed for oncology or immunomodulation, topics frequently searched in academic databases and AI-driven literature reviews.
From a market perspective, the compound’s potential applications in biopharmaceuticals have attracted attention from venture capital and research grants. Analysts highlight its alignment with the growing neuropharmacology sector, which is projected to expand due to rising mental health awareness and aging populations. Additionally, its structural analogs are being studied for anti-inflammatory effects, tying into broader discussions about chronic disease management—a hot topic in healthtech forums and medical conferences.
In conclusion, 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6) represents a compelling case study in modern medicinal chemistry. Its dual functionality—combining a rigid cyclohexyl backbone with a bioactive imidazole group—positions it as a valuable tool for addressing unmet medical needs. As drug discovery evolves with AI-assisted modeling and green chemistry principles, this compound’s relevance is likely to grow, making it a subject of ongoing scientific inquiry and industrial innovation.
1534459-05-6 (1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)